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For Researchers, Scientists, and Drug Development Professionals

Introduction
DFX117 is a potent and selective dual inhibitor of c-Met and PI3Kα, demonstrating significant

antitumor activity in non-small cell lung cancer (NSCLC) models.[1] Its mechanism of action

involves the simultaneous blockade of these two key signaling pathways, which are often

dysregulated in cancer, leading to cell cycle arrest and apoptosis. These application notes

provide detailed protocols for in vitro studies of DFX117 in cell culture, offering a guide for

researchers investigating its therapeutic potential.

Mechanism of Action
DFX117 exerts its anti-cancer effects by targeting two critical nodes in cancer cell signaling:

c-Met: A receptor tyrosine kinase that, when activated by its ligand, hepatocyte growth factor

(HGF), triggers downstream pathways involved in cell proliferation, survival, and migration.

PI3Kα (Phosphoinositide 3-kinase alpha): A lipid kinase that plays a central role in the

PI3K/Akt/mTOR pathway, a crucial regulator of cell growth, metabolism, and survival.
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By inhibiting both c-Met and PI3Kα, DFX117 effectively shuts down two major oncogenic

signaling cascades, leading to the induction of G0/G1 cell cycle arrest and apoptosis in

sensitive cancer cell lines.[1]

Data Presentation
Table 1: In Vitro Efficacy of DFX117 on NSCLC Cell Lines

Cell Line Key Mutations DFX117 IC50 (µM)

NCI-H1975 PIK3CA, c-Met amp. 0.02

NCI-H1993 c-Met amplification 0.05

HCC827 EGFR mutation Not specified

A549 KRAS mutation Not specified

PC9 EGFR mutation Not specified

MRC-5 Normal lung fibroblast >10

IC50 values represent the concentration of DFX117 required to inhibit cell growth by 50% after

72 hours of treatment.

Signaling Pathway
The following diagram illustrates the dual inhibitory action of DFX117 on the c-Met and

PI3K/Akt/mTOR signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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